Cas no 154108-30-2 ([3-(4-chlorophenoxy)phenyl]methanamine)

• Product Name: [3-(4-chlorophenoxy)phenyl]methanamine
• CAS No: 154108-30-2
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• MDL: MFCD07771971
• CID: 106455
• PubChem ID: 3859755
• Update Time: 2025-10-24

[3-(4-chlorophenoxy)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-(4-chlorophenoxy)-
• (3-(4-chlorophenoxy)phenyl)methanamine
• [3-(4-chlorophenoxy)phenyl]methanamine
• 3-(4-Chlorophenoxy)benzylamine
• 3-(4-CHLOROPHENOXY)BENZYLAMINE HYDROCHLORIDE
• 3-(4-chlorophenyloxy)benzylamine
• Benzenemethanamine,3-(4-chlorophenoxy)
• MFCD07771971
• 1-[3-(4-CHLOROPHENOXY)PHENYL]METHANAMINE
• 3-(4-chlorophenoxy)-benzylamine
• FT-0722981
• SCHEMBL921786
• EN300-264786
• [3-(4-Chlorophenoxy)phenyl]methylamine
• SB76871
• F2167-3931
• 154108-30-2
• DTXSID20397469
• OARRDZAFQFAGKN-UHFFFAOYSA-N
• AKOS009158594
• F80132
• DA-09902

• MDL： MFCD07771971
• Inchi： 1S/C13H12ClNO/c14-11-4-6-12(7-5-11)16-13-3-1-2-10(8-13)9-15/h1-8H,9,15H2
• InChI Key： OARRDZAFQFAGKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 233.06100
• Monoisotopic Mass: 233.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 380.8±22.0 °C at 760 mmHg
• Flash Point: 184.1±22.3 °C
• PSA: 35.25000
• LogP: 4.29130
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

[3-(4-chlorophenoxy)phenyl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [3-(4-chlorophenoxy)phenyl]methanamine

Comprehensive Overview of [3-(4-chlorophenoxy)phenyl]methanamine (CAS No. 154108-30-2)

[3-(4-chlorophenoxy)phenyl]methanamine (CAS No. 154108-30-2) is an organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to in scientific literature as a chlorophenoxy phenyl methanamine derivative, features a benzene ring substituted with both a chlorophenoxy group and an aminomethyl group. Its molecular formula is C₁₃H₁₂ClNO, and it exhibits a molecular weight of 233.69 g/mol. Researchers are particularly interested in its potential applications as a building block for more complex molecules in drug discovery and material science.

The synthesis of [3-(4-chlorophenoxy)phenyl]methanamine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and reduction processes. Its chemical stability and moderate solubility in organic solvents make it a versatile intermediate in synthetic chemistry. Recent studies have explored its role in developing novel bioactive compounds, particularly in the context of central nervous system (CNS) targeting molecules. The presence of both the chlorophenoxy moiety and the primary amine group provides multiple sites for further chemical modifications, enabling researchers to fine-tune its properties for specific applications.

In the pharmaceutical industry, derivatives of [3-(4-chlorophenoxy)phenyl]methanamine have shown promise in early-stage drug development projects. The compound's structural features resemble those found in certain neuroactive substances, making it a candidate for investigating potential therapeutic effects. Some research has focused on its possible interactions with neurotransmitter systems, though these studies remain preliminary. The scientific community continues to explore whether modifications to this core structure could yield compounds with improved bioavailability and target specificity.

From an analytical chemistry perspective, [3-(4-chlorophenoxy)phenyl]methanamine can be characterized using various techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods help verify the compound's purity and structural integrity, which are crucial for research applications. The compound typically appears as a white to off-white crystalline powder under standard conditions, with melting point data available in specialized chemical databases.

The agrochemical sector has also shown interest in chlorophenoxy phenyl methanamine derivatives for potential applications in crop protection. While not currently used in commercial formulations, research suggests that structurally similar compounds may exhibit plant growth regulation properties. The 4-chlorophenoxy group in particular is known to influence biological activity in various contexts, prompting investigations into whether this compound could serve as a precursor for novel agrochemicals with improved environmental profiles.

Environmental and safety considerations for [3-(4-chlorophenoxy)phenyl]methanamine follow standard laboratory chemical handling protocols. While comprehensive ecotoxicological data may be limited due to its primary use as a research chemical, proper containment and disposal methods should be observed. Researchers working with this compound typically use personal protective equipment and conduct operations in well-ventilated areas, consistent with general laboratory safety practices for organic amines.

Market availability of [3-(4-chlorophenoxy)phenyl]methanamine (CAS No. 154108-30-2) varies depending on regional chemical supply chains. Specialized chemical suppliers often list it as a research-grade material, typically offered in gram to kilogram quantities. Pricing reflects its status as a relatively specialized compound, with costs influenced by purity specifications and order volume. The compound's niche applications mean that lead times for procurement may be longer than for more common laboratory chemicals.

Recent scientific publications have explored various synthetic routes to [3-(4-chlorophenoxy)phenyl]methanamine, with particular emphasis on optimizing yield and purity. Some studies have investigated catalytic methods for introducing the chlorophenoxy group, while others have focused on green chemistry approaches to reduce waste generation during synthesis. These methodological advancements contribute to the growing body of knowledge about efficient production of this and related aromatic amine compounds.

Future research directions for [3-(4-chlorophenoxy)phenyl]methanamine may include more detailed investigations of its potential biological activities and expanded exploration of its utility as a synthetic intermediate. The compound's combination of aromatic and amine functionalities makes it particularly interesting for medicinal chemistry applications, where such structural elements often correlate with bioactivity. Additionally, its possible use in materials science, particularly in the development of specialty polymers or functional materials, represents another promising avenue for investigation.

For researchers seeking information about [3-(4-chlorophenoxy)phenyl]methanamine, several key resources are available. Chemical databases provide essential physical and chemical property data, while scientific literature offers insights into synthetic methods and potential applications. When sourcing this compound, scientists should verify supplier credentials and request certificates of analysis to ensure material quality. As with any specialized chemical, proper documentation and regulatory compliance should be maintained throughout its acquisition, handling, and use in research settings.